Cas no 1806794-05-7 (4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806794-05-7
• MF: C₇H₄ClF₅N₂
• MW: 246.565077781677
• CID: 4852524
• Update Time: 2025-06-15

4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF5N2/c8-5-3(6(9)10)4(14)2(1-15-5)7(11,12)13/h1,6H,(H2,14,15)
• InChI Key： GWJYLXXLFPPHTG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=C(C=N1)C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

Comprehensive Analysis of 4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806794-05-7)

The compound 4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806794-05-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, contributes to its remarkable chemical properties and broad applicability. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing advanced crop protection agents and bioactive molecules.

One of the most compelling aspects of 4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is its role in modern pesticide formulations. With the growing global demand for sustainable agriculture, this compound has been studied for its efficacy in controlling resistant pests while minimizing environmental impact. Its fluorinated pyridine backbone enhances its stability and bioavailability, making it a promising candidate for next-generation agrochemical innovations. Recent studies have also explored its potential as a herbicide intermediate, addressing the need for more efficient weed management solutions.

In the pharmaceutical sector, CAS No. 1806794-05-7 has shown promise as a building block for drug discovery. The presence of the amino and chloro functional groups allows for versatile synthetic modifications, enabling the creation of novel heterocyclic compounds with potential therapeutic applications. Researchers are particularly interested in its use for developing small-molecule inhibitors targeting specific enzymes or receptors. This aligns with the current trend in precision medicine, where tailored chemical entities are designed to address unmet medical needs.

From a synthetic chemistry perspective, the preparation of 4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine involves sophisticated fluorination techniques and pyridine ring functionalization. The compound's stability under various conditions makes it a valuable intermediate in organofluorine chemistry, a field that has seen exponential growth due to the unique properties of fluorine-containing molecules. Industry experts often search for efficient synthesis routes and scalable production methods for this compound, reflecting its commercial importance.

Environmental and regulatory considerations are also critical when discussing CAS No. 1806794-05-7. As with many fluorinated compounds, its biodegradation and ecotoxicological profile are subjects of ongoing research. The agrochemical and pharmaceutical industries are increasingly focused on developing green chemistry approaches to minimize the ecological footprint of such molecules. This aligns with the broader societal push toward sustainable chemical practices and eco-friendly innovations.

In summary, 4-Amino-2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine represents a fascinating intersection of chemistry, agriculture, and medicine. Its multifaceted applications, from crop protection to drug development, underscore its importance in modern science. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in food security and healthcare. For professionals seeking high-purity intermediates or exploring novel chemical entities, this compound offers a wealth of opportunities for innovation and discovery.